Cas no 1775-97-9 (Flavokawain b)

• Product Name: Flavokawain b
• CAS No: 1775-97-9
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• MDL: MFCD00075877
• CID: 168797
• PubChem ID: 5356121
• Update Time: 2025-04-19

Flavokawain b Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(2-hydroxy-4,6-dimethoxyphenyl)-3-phenyl-, (2E)-
• 1-(2-HYDROXY-4,6-DIMETHOXYPHENYL)-3-PHENYL-2-PROPEN-1-ONE)
• 4',6'-DIMETHOXY-2'-HYDROXYCHALCONE
• FLAVOKAVAIN B(P)
• Flavokawain B 0.97
• Flavokawain B
• CARDAMONIN-4'-METHYL ETHER
• DIMETHOXY-2'-HYDROXYCHALCONE,4',6'
• flavokawin B
• (E)-2'-Hydroxy-4',6'-dimethoxychalcone
• Flavokavain B
• Flavokavin B
• 2'-Hydroxy-4',6'-dimethoxychalcone
• MLS000737282
• 2-Propen-1-one, 1-(2-hydroxy-4,6-dimethoxyphenyl)-3-phenyl-, (2E)-
• 2',4'-dimethoxy-6'-hydroxychalcone
• CHALCONE,2-HYDROXY-4,6-DIMETHYL
• (E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-phenylprop-2-en-1-one
• (2E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-phenylprop-2-en-1-one
• 2-Propen-1-one, 1-(2-hydroxy-4,6-dimethoxyphenyl)-3-phenyl-, (E)-
• Spectrum5_000188
• MEGxp0_001270
• Q5458167
• QKQLSQLKXBHUSO-CMDGGOBGSA-N
• NCGC00095512-02
• SR-01000777225
• Chalcone, 2'-hydroxy-4',6'-dimethoxy-
• J-011297
• 1175-97-9
• SCHEMBL1675987
• AC-34272
• BSPBio_001873
• CHEBI:65899
• 1775-97-9
• s9412
• CS-0018683
• SPECTRUM201610
• SR-01000777225-3
• PERSICOCHALCONE
• CHEMBL104255
• CHALCONE,6-DIMETHYL
• SMR000528248
• AKOS027383422
• (2E)-1-(2-HYDROXY-4,6-DIMETHOXYPHENYL)-3-PHENYL-2-PROPEN-1-ONE
• R9WC6SM4UQ
• 1-(2-hydroxy-4,6-dimethoxyphenyl)-3-phenyl-2-propen-1-one
• BDBM50491168
• MFCD00075877
• (E)-1-(2-Hydroxy-4,6-dimethoxyphenyl)-3-phenylpropenone
• NSC-51351
• NSC51351
• DTXSID601028794
• A812279
• 1-(2-hydroxy-4,6-dimethoxyphenyl)-3-phenylprop-2-en-1-one
• HMS2267O16
• LMPK12120246
• CHEBI:92523
• HY-N2132
• NCGC00095512-01
• 76554-24-0
• BRD-K30296925-001-02-1
• UNII-R9WC6SM4UQ
• CCG-38384
• 2'-Hydroxy 4',6'-dimethoxychalcone
• KEN11_3.1
• MLSMR
• "Flavokawin-B
• 2'-Hydroxy-4',6'-dimethoxychalcone; (2E)-1-(2-Hydroxy-4,6-dimethoxyphenyl)-3-phenyl-2-propen-1-one
• Flavokawain b

• MDL： MFCD00075877
• Inchi： 1S/C17H16O4/c1-20-13-10-15(19)17(16(11-13)21-2)14(18)9-8-12-6-4-3-5-7-12/h3-11,19H,1-2H3/b9-8+
• InChI Key： QKQLSQLKXBHUSO-CMDGGOBGSA-N
• SMILES： O(C)C1C=C(C=C(C=1C(/C=C/C1C=CC=CC=1)=O)O)OC

Computed Properties

• Exact Mass: 284.10500
• Monoisotopic Mass: 284.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• Molecular Weight: 284.31
• XLogP3: 3.8

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.203±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 178-179 ºC (ethanol )
• Boiling Point: 500.1°Cat760mmHg
• Flash Point: 185.7°C
• Refractive Index: 1.614
• Solubility: Almost insoluble (0.012 g/l) (25 º C),
• PSA: 55.76000
• LogP: 3.30550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones
• Chalcones